N-ethyl-N'-phenyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea

• IUPAC Name: 1-ethyl-3-phenyl-1-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]urea
• InChI: InChI=1S/C16H16N4O2S/c1-2-20(16(21)17-12-7-4-3-5-8-12)11-14-18-15(19-22-14)13-9-6-10-23-13/h3-10H,2,11H2,1H3,(H,17,21)
• InChI Key: KKLIDRCUQZCBDU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CS2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

N-ethyl-N'-phenyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea, also known as EPTU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EPTU belongs to the class of urea derivatives and has been shown to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-ethyl-N'-phenyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea is not well understood. However, it has been proposed that this compound may exert its biological effects through the inhibition of certain enzymes or the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess anti-inflammatory properties, reducing the production of pro-inflammatory cytokines in vitro. Additionally, this compound has been shown to possess anti-microbial properties, inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-ethyl-N'-phenyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea in scientific research is its versatility. This compound has been shown to possess a wide range of biological activities, making it a useful tool for studying various biological processes. Additionally, this compound is relatively easy to synthesize, making it readily accessible for researchers.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-ethyl-N'-phenyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea. One area of interest is the development of this compound-based fluorescent probes for the detection of metal ions in biological systems. Another potential direction is the investigation of the mechanisms underlying this compound's anti-tumor and anti-inflammatory effects, which may lead to the development of novel therapeutic agents. Additionally, further research is needed to determine the potential toxic effects of this compound and to identify any potential drug interactions.

Scientific Research Applications

N-ethyl-N'-phenyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been extensively studied for its potential applications in scientific research. It has been shown to possess a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-microbial properties. This compound has also been studied for its potential use as a fluorescent probe for detecting the presence of metal ions in biological systems.